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Introduction
Di-n-octyltin oxide (DOTO), with the CAS number 870-08-6, is an organotin compound widely

utilized in various industrial applications. It is primarily recognized for its role as a heat stabilizer

in the production of polyvinyl chloride (PVC) and as a catalyst in the synthesis of

polyurethanes, polyesters, and other polymers.[1][2] Its lower toxicity compared to other

organotin compounds, such as those based on butyltin or tributyltin, has made it a preferred

alternative in many applications.[1] However, concerns regarding its potential environmental

and health impacts persist, necessitating a thorough understanding of its properties for safe

handling and use. This guide provides a comprehensive overview of the physicochemical,

toxicological, and reactive properties of Di-n-octyltin oxide, along with relevant experimental

protocols and an exploration of its toxicological mechanisms.

Physicochemical Properties
Di-n-octyltin oxide is a white to off-white crystalline powder.[1] It is practically insoluble in

water but shows some solubility in organic solvents like toluene.[3][4] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Di-n-octyltin oxide
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Property Value Reference(s)

CAS Number 870-08-6 [5]

Molecular Formula C₁₆H₃₄OSn [5]

Molecular Weight 361.15 g/mol [4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 245-248 °C (decomposes) [4]

Boiling Point 230 °C at 1013 hPa [4]

Density 1.3 g/cm³ [4]

Vapor Pressure <0.01 hPa at 20 °C [4]

Water Solubility Insoluble [4]

Solubility in Organic Solvents Slightly soluble in Toluene [4]

Applications and Industrial Relevance
The primary applications of Di-n-octyltin oxide stem from its thermal stabilizing and catalytic

properties.

PVC Heat Stabilizer: DOTO is a crucial additive in PVC processing. It prevents the thermal

degradation of the polymer during manufacturing and enhances the durability and weather

resistance of the final products.[1][2]

Catalyst: It serves as a catalyst in various chemical reactions, including:

Polyurethane Synthesis: Facilitating the reactions to produce polyurethanes.[1]

Esterification and Transesterification: Used in the production of polyesters, alkyd resins,

and other specialty esters.[2]

Biocide: In some agricultural formulations, it has been used as a biocide to protect crops.[1]
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Coatings and Sealants: It is incorporated into coatings and sealants to improve adhesion and

weather resistance.[1]

Toxicological Profile
While considered less toxic than some other organotin compounds, Di-n-octyltin oxide is not

without health risks. The available toxicological data are summarized in Table 2.

Table 2: Toxicological Data for Di-n-octyltin oxide

Endpoint Value/Observation Reference(s)

Acute Oral Toxicity (LD50, rat) 2500 mg/kg [4]

Skin Irritation Causes skin irritation. [6]

Eye Irritation Causes serious eye irritation. [6]

Respiratory Irritation
May cause respiratory

irritation.
[6]

Immunotoxicity

Dioctyltin compounds are

reported to cause immune

system toxicity.

[1]

Developmental Toxicity

Dioctyltin compounds have

been reported to cause

developmental toxicity.

[1]

Endocrine Disruption

Organotin compounds are

suspected endocrine-

disrupting chemicals.

[7]

Carcinogenicity
Shall not be classified as

carcinogenic.
[8]

Mutagenicity
Shall not be classified as germ

cell mutagenic.
[8]

Mechanisms of Toxicity
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Immunotoxicity: Induction of Apoptosis in Lymphocytes
The immunotoxicity of dioctyltin compounds is believed to be mediated through the induction of

apoptosis, or programmed cell death, in immune cells, particularly T-lymphocytes. While direct

studies on Di-n-octyltin oxide are limited, research on related organotin compounds like

bis(tri-n-butyltin)oxide has shown the induction of apoptosis in rat thymocytes.[9] This process

involves characteristic morphological changes such as nuclear chromatin condensation and

DNA fragmentation.[9]

The proposed signaling pathway for Di-n-octyltin oxide-induced apoptosis in lymphocytes is

depicted in the following diagram. This pathway is inferred from the known mechanisms of

other organotin compounds and general apoptotic signaling.
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Proposed Signaling Pathway for Di-n-octyltin Oxide-Induced Apoptosis in Lymphocytes
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Caption: Proposed mechanism of Di-n-octyltin oxide-induced apoptosis in lymphocytes.
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Endocrine Disruption: Interference with Steroidogenesis
Organotin compounds are recognized as endocrine-disrupting chemicals.[7] They can interfere

with the biosynthesis of steroid hormones (steroidogenesis). Some organotins have been

shown to act as agonists for nuclear receptors like the peroxisome proliferator-activated

receptor (PPAR)γ and the retinoid X receptor (RXR).[10] This interaction can lead to the

induction of enzymes involved in steroid synthesis, such as 3β-hydroxysteroid dehydrogenase

type I, ultimately promoting the production of hormones like progesterone.[7] The potential for

Di-n-octyltin oxide to disrupt steroidogenesis warrants further investigation, particularly in the

context of developmental and reproductive toxicology. The logical workflow for investigating

such effects is outlined below.
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Investigative Workflow for Steroidogenesis Disruption by Di-n-octyltin Oxide
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Caption: Logical workflow for investigating endocrine disruption by Di-n-octyltin oxide.
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Experimental Protocols
Determination of Di-n-octyltin oxide in PVC by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol is adapted from a method for determining organotin stabilizers in PVC.

Objective: To quantify the amount of Di-n-octyltin oxide that has migrated from a PVC

product.

Materials:

PVC sample

Tetrahydrofuran (THF), analytical grade

Hydrochloric acid (HCl), 6 mol L⁻¹

Sodium tetraethylborate (NaBEt₄), derivatizing agent

Sodium acetate buffer (0.2 mol L⁻¹, pH 4.5)

Hexane, analytical grade

Di-n-octyltin oxide standard

GC-MS system with a suitable capillary column (e.g., HP-5ms)

Procedure:

Sample Preparation:

Accurately weigh a known amount of the PVC sample.

Dissolve the PVC sample in a measured volume of THF to release the organotin

stabilizers.

Hydrolysis:
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Treat the THF solution with 6 mol L⁻¹ HCl to hydrolyze the Di-n-octyltin oxide to its

chloride form.

Derivatization:

Add sodium acetate buffer to the solution to adjust the pH to 4.5.

Add an excess of NaBEt₄ solution and incubate at 50 °C to derivatize the dioctyltin

chloride to a volatile ethylated form.

Extraction:

Extract the derivatized organotin compound into hexane.

GC-MS Analysis:

Inject an aliquot of the hexane extract into the GC-MS system.

GC Conditions (example):

Injector Temperature: 280 °C

Oven Program: Start at 50 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5

min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions (example):

Ionization Mode: Electron Ionization (EI)

Scan Range: m/z 50-500

Monitor characteristic ions for the ethylated derivative of dioctyltin.

Quantification:

Prepare a calibration curve using standard solutions of Di-n-octyltin oxide that have

undergone the same derivatization and extraction procedure.
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Quantify the amount of Di-n-octyltin oxide in the sample by comparing its peak area to

the calibration curve.

Experimental Workflow for GC-MS Analysis of Di-n-octyltin Oxide in PVC
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Caption: Workflow for the analysis of Di-n-octyltin oxide in PVC samples.

Chemical Reactivity and Stability
Di-n-octyltin oxide is stable under normal conditions.[11] However, it is incompatible with

strong oxidizing agents.[11] Exposure to moist air or water should be avoided.[11] Hazardous

decomposition products upon combustion include carbon monoxide, carbon dioxide, and tin

oxides.[6]

Conclusion
Di-n-octyltin oxide (CAS 870-08-6) is a commercially significant organotin compound with

important applications as a heat stabilizer and catalyst. While it is considered less toxic than

some of its counterparts, it still poses potential health risks, including immunotoxicity and

endocrine disruption. The proposed mechanism of immunotoxicity involves the induction of

apoptosis in lymphocytes, a pathway that warrants further direct investigation for this specific

compound. Similarly, its potential to interfere with steroidogenesis highlights the need for

continued research into its endocrine-disrupting effects. The provided experimental protocol for

its analysis in PVC offers a framework for monitoring its presence and migration from consumer

products. A thorough understanding of the properties and potential hazards of Di-n-octyltin
oxide is essential for its responsible use in industrial applications and for safeguarding human

and environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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